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Compound of Interest

Compound Name: Hexyl isothiocyanate

Cat. No.: B1329761 Get Quote

CAS Number: 4404-45-9 Molecular Weight: 143.25 g/mol [1][2]

This technical guide provides an in-depth overview of hexyl isothiocyanate, a member of the

isothiocyanate class of organic compounds. While research on hexyl isothiocyanate itself is

limited, this document will also draw upon the extensive research conducted on its close

structural analog, 6-(methylsulfinyl)hexyl isothiocyanate (6-MSITC), a well-known bioactive

compound found in wasabi (Wasabia japonica). This guide is intended for researchers,

scientists, and professionals in the field of drug development.

Physicochemical Properties and Identification
Hexyl isothiocyanate is a colorless to yellow liquid with a sharp, green, and irritating aroma.[1]

It is characterized by the presence of an isothiocyanate (-N=C=S) functional group attached to

a hexyl alkyl chain.
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Property Value Source

CAS Number 4404-45-9 [2][3]

Molecular Formula C7H13NS [1]

Molecular Weight 143.25 g/mol [1][2]

Boiling Point
218.00 to 219.00 °C @ 760.00

mm Hg
[1]

Density 0.929 g/mL at 25 °C [2]

Refractive Index n20/D 1.493 [2]

Solubility
Very slightly soluble in water;

soluble in ethanol.
[1]

Synonyms
1-Isothiocyanatohexane, n-

Hexyl mustard oil
[2]

Synthesis of Hexyl Isothiocyanate
The synthesis of isothiocyanates, including hexyl isothiocyanate, can be achieved through

several established methods. A common approach involves the reaction of a primary amine

with carbon disulfide to form a dithiocarbamate salt, which is then decomposed to the

isothiocyanate.

General Experimental Protocol for Isothiocyanate
Synthesis
This protocol is a generalized procedure and may require optimization for the specific synthesis

of hexyl isothiocyanate.

Materials:

Hexylamine

Carbon disulfide (CS2)
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Triethylamine (Et3N) or another suitable base

Desulfurizing agent (e.g., tosyl chloride, hydrogen peroxide, or 4-(4,6-dimethoxy-1,3,5-

triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate (DMT/NMM/TsO−))

Organic solvent (e.g., dichloromethane, tert-butyl methyl ether)

Procedure:

Dissolve hexylamine and triethylamine in an appropriate organic solvent in a reaction vessel.

Cool the mixture in an ice bath.

Slowly add carbon disulfide to the cooled solution while stirring.

Allow the reaction to proceed for a specified time to form the dithiocarbamate salt.

Introduce the desulfurizing agent to the reaction mixture. The choice of reagent and reaction

conditions will depend on the specific protocol being followed.

Monitor the reaction for completion using a suitable analytical technique (e.g., thin-layer

chromatography).

Upon completion, quench the reaction and perform a work-up procedure, which may include

washing with aqueous solutions and extraction.

Purify the crude product, typically by column chromatography, to obtain pure hexyl
isothiocyanate.

Analytical Methods
High-performance liquid chromatography (HPLC) is a common technique for the analysis and

purification of isothiocyanates.

HPLC Analysis of Hexyl Isothiocyanate
A reverse-phase HPLC method can be employed for the analysis of hexyl isothiocyanate.

Column: Newcrom R1 or a similar C18 column.[4]
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Mobile Phase: A gradient of acetonitrile and water, often with an additive like phosphoric acid

or formic acid for mass spectrometry compatibility.[4]

Detection: UV detection is commonly used.

Biological Activity and Potential for Drug
Development
While direct studies on the biological activity of hexyl isothiocyanate are not extensively

available in the public domain, the broader class of isothiocyanates is well-recognized for its

potential in cancer chemoprevention and anti-inflammatory effects. Much of our understanding

of the potential bioactivity of hexyl isothiocyanate is extrapolated from research on its

derivative, 6-(methylsulfinyl)hexyl isothiocyanate (6-MSITC).

6-MSITC has been shown to possess anti-inflammatory, antimicrobial, antiplatelet, and

anticancer properties.[2][3] These effects are attributed to its ability to modulate various cellular

signaling pathways.

Anti-inflammatory Mechanisms of 6-MSITC
6-MSITC exerts its anti-inflammatory effects by suppressing the expression of key inflammatory

mediators such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[2][3]

This is achieved through the modulation of several signaling pathways, including:

Mitogen-Activated Protein Kinase (MAPK) Pathway: 6-MSITC has been shown to inhibit the

phosphorylation of MAPK family members (ERK, p38, and JNK), which are crucial for the

inflammatory response.[1][3]

Nuclear Factor-kappa B (NF-κB) Pathway: Some isothiocyanates are known to inhibit the

NF-κB signaling pathway, a key regulator of inflammation. 6-MSITC has been shown to

inhibit NF-κB signaling by potentially inhibiting glycogen synthase kinase 3 beta (GSK-3β).[5]

Nrf2/Keap1-ARE Pathway: Isothiocyanates are potent inducers of the Nrf2/Keap1-ARE

pathway, which is a critical cellular defense mechanism against oxidative stress.[1]
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Anti-inflammatory Signaling Pathways of 6-MSITC
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Simplified overview of the anti-inflammatory action of 6-MSITC.

Anticancer Mechanisms of Isothiocyanates
Isothiocyanates, including 6-MSITC, have demonstrated anticancer activity in various cancer

cell lines. The proposed mechanisms of action are multifaceted and include:

Induction of Apoptosis: Isothiocyanates can induce programmed cell death in cancer cells.

Cell Cycle Arrest: They can halt the proliferation of cancer cells by arresting the cell cycle.

Inhibition of Angiogenesis: Some isothiocyanates can prevent the formation of new blood

vessels that tumors need to grow.

Modulation of Epigenetic Processes: Isothiocyanates have been shown to inhibit histone

deacetylases (HDACs) and affect DNA methylation, which can lead to the re-expression of

tumor suppressor genes.[6]
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Anticancer Mechanisms of Isothiocyanates
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Overview of the multifaceted anticancer mechanisms of isothiocyanates.

Conclusion
Hexyl isothiocyanate is a readily synthesizable compound with physicochemical properties

that make it a subject of interest for further investigation. While direct biological data is scarce,

the extensive research on its analog, 6-MSITC, suggests that hexyl isothiocyanate may

possess significant anti-inflammatory and anticancer properties. Future research should focus

on elucidating the specific biological activities and mechanisms of action of hexyl
isothiocyanate to determine its potential as a therapeutic agent. The experimental protocols

and signaling pathway information provided in this guide offer a foundation for such research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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